Cas no 10603-52-8 (1-Benzylpyrrolidine-3-carbonitrile)

1-Benzylpyrrolidine-3-carbonitrile structure
10603-52-8 structure
Product Name:1-Benzylpyrrolidine-3-carbonitrile
CAS No:10603-52-8
MF:C12H14N2
MW:186.252962589264
MDL:MFCD05662780
CID:139357
PubChem ID:4674579
Update Time:2025-04-19

1-Benzylpyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Benzylpyrrolidine-3-carbonitrile
    • 1-Benzyl-pyrrolidine-3-carbonitrile
    • 3-Pyrrolidinecarbonitrile, 1-(phenylmethyl)-
    • 1-BENZYL-3-CYANO-PYRROLIDINE
    • 1-Benzyl-3-cyanopyrrolidine
    • (S)-1-BENZYLPYRROLIDINE-3-CARBONITRILE
    • PubChem16537
    • (R)-1-BENZYL-PYRROLIDINE-3-CARBONITRILE
    • RYCQUUNQHVAFSM-UHFFFAOYSA-N
    • 1-benzyl-3-pyrrolidinecarbonitrile
    • RW3842
    • 1334AA
    • 1333AA
    • MCULE
    • SY011027
    • SB44989
    • DTXSID60405451
    • (r,s)-1-benzylpyrrolidine-3-carbonitrile
    • CS-W016891
    • AMY2549
    • EN300-138976
    • J-001532
    • SCHEMBL607250
    • 1-Benzyl-pyrrolidine-3-carbonitrile, AldrichCPR
    • 10603-52-8
    • CHEMBL4549555
    • AS-36343
    • AKOS009459637
    • SB44986
    • FT-0653307
    • AB92139
    • 2,4-DINITROTOLUENE-5-SULFONICACIDSODIUMSALT
    • Z415654888
    • MFCD05662780
    • MDL： MFCD05662780
    • Inchi： 1S/C12H14N2/c13-8-12-6-7-14(10-12)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
    • InChI Key： RYCQUUNQHVAFSM-UHFFFAOYSA-N
    • SMILES： N1(CC2C=CC=CC=2)CCC(C#N)C1

Computed Properties

  • Exact Mass: 186.11600
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Yellow to Brown Sticky Oil to Semi-Solid
  • Boiling Point: 313.3℃ at 760 mmHg
  • PSA: 27.03000
  • LogP: 1.96998

1-Benzylpyrrolidine-3-carbonitrile Security Information

  • Signal Word：Danger
  • Hazard Statement： H301;H319
  • Warning Statement： P301+P310;P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Room temperature

1-Benzylpyrrolidine-3-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Benzylpyrrolidine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
53554-1/G
1-BENZYL-3-CYANO-PYRROLIDINE
 10603-52-8 97%
1g
 $23 2023-09-17
AstaTech
53554-5/G
1-BENZYL-3-CYANO-PYRROLIDINE
 10603-52-8 97%
5g
 $59 2023-09-17
AstaTech
53554-25/G
1-BENZYL-3-CYANO-PYRROLIDINE
 10603-52-8 97%
25g
 $217 2023-09-17
Alichem
A109004928-5g
1-Benzylpyrrolidine-3-carbonitrile
 10603-52-8 97%
5g
 $302.40 2023-09-04
Alichem
A109004928-10g
1-Benzylpyrrolidine-3-carbonitrile
 10603-52-8 97%
10g
 $479.52 2023-09-04
Alichem
A109004928-25g
1-Benzylpyrrolidine-3-carbonitrile
 10603-52-8 97%
25g
 $989.80 2023-09-04
Fluorochem
040408-1g
1-Benzyl-3-cyano-pyrrolidine
 10603-52-8 97%
1g
 ￡88.00 2022-03-01
Fluorochem
040408-5g
1-Benzyl-3-cyano-pyrrolidine
 10603-52-8 97%
5g
 ￡316.00 2022-03-01
Fluorochem
040408-25g
1-Benzyl-3-cyano-pyrrolidine
 10603-52-8 97%
25g
 ￡968.00 2022-03-01
Chemenu
CM198619-10g
1-Benzyl-pyrrolidine-3-carbonitrile
 10603-52-8 95+%
10g
 $415 2021-08-05

1-Benzylpyrrolidine-3-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:10603-52-8)1-Benzylpyrrolidine-3-carbonitrile
Order Number:A2017
Stock Status:in Stock
Quantity:250.0g/100.0g/50.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):703.0/352.0/212.0
Email:sales@amadischem.com

1-Benzylpyrrolidine-3-carbonitrile Related Literature

Related Categories

10603-52-8 (1-Benzylpyrrolidine-3-carbonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:10603-52-8)1-Benzylpyrrolidine-3-carbonitrile
A2017
Purity:99%/99%/99%
Quantity:250.0g/100.0g/50.0g
Price ($):703.0/352.0/212.0
Email